Cas no 62425-29-0 (Undecanoic acid, (4-methylphenyl)-, methyl ester)

62425-29-0 structure
Product name:Undecanoic acid, (4-methylphenyl)-, methyl ester
Undecanoic acid, (4-methylphenyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Undecanoic acid, (4-methylphenyl)-, methyl ester
- methyl 2-(4-methylphenyl)undecanoate
- DTXSID60808726
- 62425-29-0
-
- Inchi: InChI=1S/C19H30O2/c1-4-5-6-7-8-9-10-11-18(19(20)21-3)17-14-12-16(2)13-15-17/h12-15,18H,4-11H2,1-3H3
- InChI Key: XGTBZGRXVIVCDY-UHFFFAOYSA-N
- SMILES: CCCCCCCCCC(C1=CC=C(C=C1)C)C(=O)OC
Computed Properties
- Exact Mass: 290.2247
- Monoisotopic Mass: 290.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 11
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Undecanoic acid, (4-methylphenyl)-, methyl ester Related Literature
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Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
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Roger Y. Bello Faraday Discuss., 2021,228, 378-393
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Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
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4. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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Nakia Maulucci,Francesco De Riccardis,Cinzia Barbara Botta,Agostino Casapullo,Elena Cressina,Massimo Fregonese,Paolo Tecilla,Irene Izzo Chem. Commun., 2005, 1354-1356
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